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Compound of Interest

Compound Name: 4-Bromobenzofuran-5-ol
Cat. No.: B12092401
Get Quote
\ J

Executive Summary

Immediate Action Required: 4-Bromobenzofuran-5-ol (CAS: 40432-23-3) is a halogenated
phenolic compound.[1][2][3][4][5] It must never be disposed of via sanitary sewer systems or
mixed with non-halogenated waste streams. Core Directive: Segregate all waste containing this
compound into Halogenated Waste containers. Primary Hazard: Skin/Eye irritation (H315,
H319) and potential formation of toxic combustion byproducts (HBr, brominated dioxins) if
improperly incinerated.

Chemical Profile & Hazard Assessment

Before initiating disposal, verify the chemical identity to ensure this protocol applies.
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Parameter Data

Chemical Name 4-Bromobenzofuran-5-ol

CAS Number 40432-23-3

Molecular Formula CsHsBrO:2

Physical State Solid (Beige powder)

Solubility Low water s?lubility; Soluble in DMSO,
Methanol, Dichloromethane

Acidity (pKa) ~8.5 (Phenolic hydroxyl group)

Irritant (Skin/Eye/Respiratory); Halogenated
Key Hazards )
Organic

The "Why" Behind the Protocol (Expert Insight)

As a halogenated aromatic compound, 4-Bromobenzofuran-5-ol presents specific disposal
challenges:

 Incineration Requirements: Standard chemical waste is often incinerated. However,
brominated compounds require high-temperature incineration (>1100°C) with specific
scrubbers to neutralize Hydrogen Bromide (HBr) gas and prevent the formation of
polybrominated dibenzodioxins/furans (PBDD/Fs).

o Solubility & Persistence: Its lipophilic nature (low water solubility) means it will accumulate in
sewage sludge rather than degrading in water treatment plants, posing long-term
environmental risks.

o Chemical Incompatibility: As a phenol, it is weakly acidic. Mixing it with strong oxidizers (e.qg.,
Nitric Acid) can lead to uncontrolled exothermic reactions and bromination of the oxidant
mixture.

Step-by-Step Disposal Protocol
A. Solid Waste (Pure Substance or Contaminated Consumables)

Applicability: Expired stock, spill cleanup residues, contaminated gloves/weigh boats.
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o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid metal
containers, as phenols can be corrosive to certain metals over time in the presence of
moisture.

e Segregation:
o DO NOT mix with "General Trash" or "Biohazard" (unless biologically contaminated).
o DO NOT mix with oxidizing solids.
o Labeling: Affix a hazardous waste tag.
o Constituents: "4-Bromobenzofuran-5-ol (Solid)"
o Hazard Checkbox: Toxic, Irritant.

o Note: "Halogenated Organic Solid."

B. Liquid Waste (Reaction Mixtures & Mother Liquors)

Applicability: HPLC waste, reaction workups, dissolved stock solutions.
e Stream Selection: This is the most critical step.

o Rule: If 4-Bromobenzofuran-5-ol is dissolved in a non-halogenated solvent (e.g.,
Methanol), the entire mixture must now be classified as Halogenated Solvent Waste.

o Reasoning: Traces of bromine prevent the cheaper "fuel blending"” disposal method used
for non-halogenated solvents.

o Container: Use an HDPE carboy or safety-coated glass bottle.

o Venting:[2] Ensure the cap is vented if there is any risk of ongoing reaction, though the
compound itself is stable.

e pH Check: If the waste solution is basic (pH > 10), neutralize to pH 6-8 using dilute acid
(e.g., HCI) before combining with the main waste stream to prevent heat generation in the
central waste drum.
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Compatibility & Storage Matrix

Use this table to determine where to store the waste container before pickup.

Incompatible Class Risk Action

Strong Oxidizers (Nitric acid, Fire/Explosion; formation of Store >3 meters apart or in

Peroxides) brominated free radicals. separate cabinets.
Exothermic deprotonation Segregate to prevent

Strong Bases (NaOH, KOH) i
(forms salts). unexpected heat generation.

] ] Potential for formation of
Reactive Metals (Aluminum, ) ]
] organometallics (low risk but Do not use metal waste cans.
Magnesium) )
possible).

Visual Decision Tree (Workflow)

The following diagram illustrates the decision logic for disposing of 4-Bromobenzofuran-5-ol
to ensure regulatory compliance and safety.
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Waste Generation:
4-Bromobenzofuran-5-ol

Determine Physical State

Solid Waste Liquid Waste
(Powder, Gloves, Wipes) (Dissolved in Solvent)

Container: Is Solvent Halogenated?

Wide-Mouth HDPE Jar

Solvent is DCM/Chloroform Solvent is MeOH/Acetone/DMSO

Label:

. . Contaminates St
'Halogenated Organic Solid' ontaminates stream

CRITICAL STEP:
Classify ENTIRE mixture as
HALOGENATED WASTE

Container:
HDPE Carboy or
Coated Glass

EHS Pickup / High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for segregating 4-Bromobenzofuran-5-ol waste streams. Note that
non-halogenated solvents become "Halogenated Waste" once contaminated by this compound.

[5]

Emergency Spill Management

Scenario: A 5g bottle of solid 4-Bromobenzofuran-5-ol drops and shatters.

o PPE Upgrade: Wear nitrile gloves (double glove recommended), lab coat, and safety
goggles. If dust is visible, use an N95 respirator or work within a fume hood.

o Containment: Cover the spill with a damp paper towel to prevent dust generation.

e Cleanup:

(¢]

Scoop up the solid and broken glass using a dustpan or stiff card.

[¢]

Place debris into a wide-mouth plastic jar (Secondary Container).

[¢]

Wipe the area with a soap/water solution.[4][6][7]

[e]

Place all wipes into the same jar.

e Disposal: Label the jar as "Debris contaminated with 4-Bromobenzofuran-5-ol" and process
as Halogenated Solid Waste.

Regulatory & Compliance Codes

While 4-Bromobenzofuran-5-ol is not explicitly P-listed or U-listed under US EPA RCRA
regulations, it defaults to the following classifications based on its characteristics and best
practices for halogenated organics.

o Waste Classification: Non-RCRA Regulated (unless mixed with listed solvents), but Must be
managed as Hazardous Chemical Waste.

o EPA Waste Code (Best Practice): If mixed with halogenated solvents (e.g., Methylene
Chloride), use F002. If pure, label clearly to ensure proper incineration profile.
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+ European Waste Code (EWC): 07 01 03* (organic halogenated solvents, washing liquids and
mother liquors).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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